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Compound of Interest

2-bromo-N-
Compound Name: )
cyclohexylpropanamide

Cat. No.: B1340996

Technical Guide: 2-bromo-N-
cyclohexylpropanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-bromo-N-
cyclohexylpropanamide (CAS No. 94318-82-8), a halogenated amide of interest in synthetic
and medicinal chemistry. Due to the limited availability of a comprehensive Safety Data Sheet
(SDS) for this specific compound, this guide amalgamates available data with information from
structurally related molecules to provide a thorough understanding of its properties, synthesis,
and potential reactivity. This document is intended to serve as a valuable resource for
professionals in research and drug development, offering insights into its safe handling,
synthesis, and potential applications.

Chemical and Physical Properties

While specific experimental data for 2-bromo-N-cyclohexylpropanamide is not extensively
published, the following table summarizes its known properties and provides data for
analogous compounds for comparative purposes.
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2-bromo-N-

2-bromo-1-
cyclohexylpropan-

N-

Property cyclohexylpropana Cyclohexylbenzami
) 1-one (Analogue)
mide de (Analogue)
[1]
CAS Number 94318-82-8 101714-60-7 1759-68-8
Molecular Formula CoH16BrNO CoHi1s5BrO Ci3H17NO
Molecular Weight 234.13 g/mol 219.12 g/mol 203.28 g/mol
) White to off-white
Appearance Solid - .
solid
Stereochemistry Racemic - -

Influenced by

Melting Point Not reported Not reported

molecular structure
Boiling Point Not reported Not reported Not reported

Low in water; soluble
Solubility Not reported Not reported in ethanol and

acetone

Safety and Handling

A complete Safety Data Sheet (SDS) for 2-bromo-N-cyclohexylpropanamide is not publicly

available. Therefore, a conservative approach to handling is imperative, drawing upon the

hazard profiles of similar a-bromo amides and N-cyclohexyl compounds.

Hazard Identification (Inferred)

Based on the GHS classifications of the structurally similar compound 2-bromo-1-

cyclohexylpropan-1-one, the following hazards can be anticipated[1]:
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Hazard Class

GHS Classification

Precautionary Statements

Flammability

Keep away from heat, sparks,

Combustible liquid (inferred)

and open flames.

Skin Corrosion/Irritation

Causes skin irritation (inferred)

Wear protective gloves and
clothing. Wash skin thoroughly

after handling.

Wear eye and face protection.

Causes serious eye irritation

Eye Damage/Irritation )
(inferred)

Rinse cautiously with water for

several minutes if in eyes.

Specific Target Organ Toxicity

(Single Exposure) (inferred)

May cause respiratory irritation

Avoid breathing
dust/fumes/gas/mist/vapors/spr
ay. Use only in a well-

ventilated area.

Eirst-Aid Measures (Recommended)

Exposure Route

First-Aid Procedure

Inhalation

Move person to fresh air. If breathing is difficult,

give oxygen. Seek medical attention.

Skin Contact

Immediately wash skin with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Handling and Storage
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o Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact
with skin, eyes, and clothing. Avoid inhalation of dust or vapors. Use personal protective
equipment (PPE) as described below.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents and strong bases.

Personal Protective Equipment (PPE)

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles or face shield.

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and closed-toe shoes.

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator with an appropriate

cartridge for organic vapors and particulates.

Synthesis and Reactivity
Synthesis

2-bromo-N-cyclohexylpropanamide is typically synthesized via the amidation of an a-bromo
acyl halide with cyclohexylamine. A general protocol for this type of reaction is the Schotten-
Baumann reaction.

Experimental Protocol: Representative Synthesis of an N-substituted a-bromo amide

o Preparation of the Amine Solution: In a round-bottom flask equipped with a magnetic stirrer,
dissolve cyclohexylamine (1.0 equivalent) in a suitable aprotic solvent such as
dichloromethane (DCM) or tetrahydrofuran (THF).

o Addition of Base: Add an appropriate base, such as triethylamine or pyridine (1.0-1.2
equivalents), to the amine solution. The base acts as a scavenger for the hydrogen halide
byproduct.
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» Addition of Acyl Halide: Cool the reaction mixture in an ice bath. Slowly add 2-
bromopropanoyl bromide or chloride (1.0 equivalent) dropwise to the stirred solution.

» Reaction: Allow the reaction to warm to room temperature and stir for several hours until
completion, which can be monitored by thin-layer chromatography (TLC).

o Workup: Quench the reaction by adding water. Separate the organic layer and wash it
sequentially with a dilute acid solution (e.g., 1M HCI) to remove excess amine and base,
followed by a saturated sodium bicarbonate solution, and finally brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate under reduced pressure. The crude product can be purified by
recrystallization or column chromatography.

Logical Workflow for the Synthesis of 2-bromo-N-cyclohexylpropanamide
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Reactants
2-bromopropanoyl halide Cyclohexylamine Base (e.g., Triethylamine)
Reaction
Amidation Reaction <
(Schotten-Baumann conditions)
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Y
2-bromo-N-cyclohexylpropanamide Amine hydrohalide salt
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Bromo-1-cyclohexylpropan-1-one | C9H15BrO | CID 13664015 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [2-bromo-N-cyclohexylpropanamide safety data sheet
(SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340996#2-bromo-n-cyclohexylpropanamide-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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